Cas no 697754-58-8 (Benzoic acid, 3-amino-2-thiocyanato-, methyl ester (9CI))

• Product Name: Benzoic acid, 3-amino-2-thiocyanato-, methyl ester (9CI)
• CAS No: 697754-58-8
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 879147
• Update Time: 2024-03-05

Benzoic acid, 3-amino-2-thiocyanato-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-2-thiocyanato-, methyl ester (9CI)
• Benzoic acid, 3-amino-2-thiocyanato-, methyl ester

• Inchi： 1S/C9H8N2O2S/c1-13-9(12)6-3-2-4-7(11)8(6)14-5-10/h2-4H,11H2,1H3
• InChI Key： OXZJNTSZSGUDEH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(N)=C1SC#N

Computed Properties

• Exact Mass: 208.031
• Monoisotopic Mass: 208.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2